(E)-N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C18H20ClNO3S/c1-18(23-2,16-9-6-10-17(19)13-16)14-20-24(21,22)12-11-15-7-4-3-5-8-15/h3-13,20H,14H2,1-2H3/b12-11+
• InChI Key: XEQHCLIIIYHYLV-VAWYXSNFSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C=CC1=CC=CC=C1)(C2=CC(=CC=C2)Cl)OC
• Isomeric SMILES: CC(CNS(=O)(=O)/C=C/C1=CC=CC=C1)(C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C18H20ClNO3S
• Molecular Weight: 365.9 g/mol

Description

(E)-N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-phenylethenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is also known as ML-792 or ML792. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Anticancer Activity

A series of novel (E)-N-aryl-2-arylethenesulfonamides, including analogues of (E)-N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-phenylethenesulfonamide, have been synthesized and evaluated for their anticancer activity. These compounds have demonstrated potent cytotoxicity against a wide spectrum of cancer cell-lines, including drug-resistant cell-lines. One such compound showed dramatic reduction in tumor size in nude mice xenograft assays, indicating significant in vivo potential as anticancer agents. Mechanistic studies suggest these compounds disrupt microtubule formation and cell mitosis, circumventing drug resistance mediated by P-glycoprotein (Reddy et al., 2013).

Cognitive Enhancement

SB-399885, structurally similar to this compound, has been identified as a potent, selective 5-HT6 receptor antagonist with cognitive enhancing properties. This compound has shown potential in reversing scopolamine-induced deficits in rat models and improving cognitive functions in aged rats. It suggests the possibility of therapeutic utility in disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Synthesis and Chemical Properties

Microwave-assisted synthesis methods have been developed for compounds structurally related to this compound, demonstrating the feasibility of efficient production of these compounds. Such synthesis methods highlight the practicality of producing these compounds for research and potential therapeutic applications (Bruno et al., 2010).

X-ray Crystallography and Molecular Docking Studies

X-ray crystallography and molecular docking studies have been conducted on derivatives of this compound. These studies are crucial for understanding the molecular structure and potential interactions with biological targets, such as enzymes and receptors. Such research contributes to the design of more effective and selective drugs (Al-Hourani et al., 2015).